Cas no 6937-11-7 (1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1))
6937-11-7 structure
Product Name:1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1)
CAS No:6937-11-7
MF:C15H32IN3
MW:381.339156150818
CID:519551
PubChem ID:24185456
Update Time:2025-04-19
1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1)
- NSC40173
- NSC-40173
- 6937-11-7
- DTXSID90637086
- N-Decyl-4,5,6,7-tetrahydro-1H-1,3-diazepin-2-amine--hydrogen iodide (1/1)
-
- Inchi: 1S/C15H31N3.HI/c1-2-3-4-5-6-7-8-9-12-16-15-17-13-10-11-14-18-15;/h2-14H2,1H3,(H2,16,17,18);1H
- InChI Key: DMICGOVSRJCXMX-UHFFFAOYSA-N
- SMILES: I.N(C1=NCCCCN1)CCCCCCCCCC
Computed Properties
- Exact Mass: 253.25203
- Monoisotopic Mass: 381.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.4A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 355°C at 760 mmHg
- Flash Point: 168.5°C
- Refractive Index: 1.515
- PSA: 36.42
- LogP: 4.60960
1H-1,3-Diazepin-2-amine,N-decyl-4,5,6,7-tetrahydro-, hydriodide (1:1) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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